Cas no 468-61-1 (Oxeladin)

Oxeladin structure
Oxeladin structure
Product Name:Oxeladin
CAS No:468-61-1
MF:C20H33NO3
MW:335.480926275253
CID:331406
PubChem ID:4619
Update Time:2023-11-22

Oxeladin Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a,a-diethyl-, 2-[2-(diethylamino)ethoxy]ethyl ester
    • 2-[2-(Diethylamino)ethoxy]ethyl 2-ethyl-2-phenylbutanoate
    • OXELADIN IMPURITY C 2-(DIETHYLAMINO)ETHYL 2-ETHYL-2-PHENYLBUTANOATE, EP STANDARD
    • 2-(2-Diethylaminoethoxy)ethyl 2-ethyl-2-phenylbutyrate
    • 2-(2-Diethylaminoethoxy)ethyl α,α-diethylphenylacetate
    • 2-Ethyl-2-phenylbutyric ac
    • Benzeneacetic acid, α,α-diethyl-, 2-[2-(diethylamino)ethoxy]ethyl ester
    • Butyric acid, 2-ethyl-2-phenyl-, 2-(2-(diethylamino)ethoxy)ethyl ester
    • Ethanol, 2-(2-(diethylamino)ethoxy)-, 2-ethyl-2-phenylbutyrate
    • α,α-Diethylbenzeneacetic acid 2-(2-(diethylamino)ethoxy)ethyl ester
    • Oxeladin
    • Inchi: InChI=1S/C20H33NO3/c1-5-20(6-2,18-12-10-9-11-13-18)19(22)24-17-16-23-15-14-21(7-3)8-4/h9-13H,5-8,14-17H2,1-4H3
    • InChI Key: IQADUMSPOQKAAO-UHFFFAOYSA-N
    • SMILES: CCC(CC)(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC

Computed Properties

  • Exact Mass: 335.24619
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13

Experimental Properties

  • Density: 1.0720 (rough estimate)
  • Melting Point: 25°C
  • Boiling Point: bp0.5 150°; bp0.1 140°
  • Refractive Index: 1.5614 (estimate)
  • PSA: 38.77

Oxeladin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O456830-10mg
Oxeladin
468-61-1
10mg
$190.00 2023-05-17
TRC
O456830-50mg
Oxeladin
468-61-1
50mg
$873.00 2023-05-17
TRC
O456830-100mg
Oxeladin
468-61-1
100mg
$1499.00 2023-05-17
Enamine
EN300-18553895-0.05g
468-61-1
0.05g
$636.0 2023-09-18
TRC
O456830-250mg
Oxeladin
468-61-1
250mg
$ 3000.00 2023-09-06

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